3-[[1-(5-Ethylpyrimidin-2-yl)piperidin-4-yl]methoxy]-6-methylpyridazine

• IUPAC Name: 3-[[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy]-6-methylpyridazine
• InChI: InChI=1S/C17H23N5O/c1-3-14-10-18-17(19-11-14)22-8-6-15(7-9-22)12-23-16-5-4-13(2)20-21-16/h4-5,10-11,15H,3,6-9,12H2,1-2H3
• InChI Key: LDUUXQUVEYEEOD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CCC(CC2)COC3=NN=C(C=C3)C
• Molecular Formula: C17H23N5O
• Molecular Weight: 313.4 g/mol

Description

This compound is a derivative of pyrimidine and pyridazine, which are both aromatic heterocyclic organic compounds similar to benzene and pyridine, containing nitrogen atoms. Pyrimidines and pyridazines are often used in the development of drugs.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyridazine ring, which is also a six-membered ring but with two nitrogen atoms in a 1,2-relationship. It also has a piperidine ring, which is a saturated six-membered ring containing one nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the nitrogen atoms, the ethyl group, and the methoxy group.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs that contain pyrimidine or pyridazine rings work by interacting with biological receptors or enzymes.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential uses. It could be particularly interesting to explore its potential uses in medicine, given the prevalence of pyrimidine and pyridazine derivatives in pharmaceuticals.